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Compound of Interest

Compound Name:
4-(1-Phenyl-1h-pyrazol-4-yl)butan-

1-amine

CAS No.: 1489071-61-5

Cat. No.: B2533830

Get Quote

Executive Overview
1-phenylpyrazole-4-butylamine represents a critical chemical scaffold (pharmacophore) in the

design of neuropsychiatric and oncological therapeutics. It serves as a robust bioisostere for

the classic butyrophenone (e.g., haloperidol) and phenylbutylamine motifs, offering improved

metabolic stability and selectivity profiles.

Primary Biological Targets:

Dopamine Receptors (D4/D3): The 4-carbon linker provides the optimal distance for the

terminal amine to interact with the conserved aspartate residue (Asp3.32) in the GPCR

binding pocket, while the pyrazole ring occupies the secondary binding pocket.

Sigma Receptors (σ1/σ2): High affinity is achieved through the hydrophobic bulk of the N1-

phenyl ring and the basic nitrogen of the butylamine chain.

Kinase Inhibition: Derivatives with specific substitutions on the phenyl ring have shown

potential in inhibiting receptor tyrosine kinases (RTKs) involved in glioblastoma and other
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cancers.

Medicinal Chemistry & SAR (Structure-Activity
Relationship)
The utility of this scaffold lies in its modularity. The Structure-Activity Relationship (SAR) is

defined by three distinct zones:

Zone A: The N1-Phenyl "Tail"
Function: Occupies the hydrophobic orthosteric site or an allosteric pocket depending on the

target.

Optimization: Electron-withdrawing groups (e.g., 4-F, 4-Cl, 3-CF3) typically enhance

metabolic stability against CYP450 oxidation. Steric bulk (e.g., 2-OMe) can induce

atropisomerism, locking the conformation for higher selectivity (particularly for D4 vs. D2

receptors).

Zone B: The Pyrazole Core[1][2][3]
Function: Acts as a rigid spacer that orients the phenyl ring and the butylamine chain.

Bioisosterism: Replaces unstable furan or thiophene rings found in earlier generation

ligands. The nitrogen at position 2 (N2) can accept hydrogen bonds, potentially interacting

with Ser/Thr residues in the receptor channel.

Zone C: The Butylamine Linker & Terminus
Linker Length: The 4-carbon (butyl) chain is often the "Goldilocks" length for spanning the

distance between the orthosteric binding site and the secondary hydrophobic pocket in

GPCRs.

Terminal Amine: Almost exclusively a tertiary amine (e.g., N-phenylpiperazine, piperidine, or

morpholine). This basic nitrogen is critical for the salt bridge formation with Asp3.32.

Visualization: SAR Logic Map
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Caption: Modular SAR breakdown of the 1-phenylpyrazole-4-butylamine scaffold highlighting

critical substitution zones for affinity tuning.

Synthesis & Manufacturing Protocols
The synthesis of these derivatives generally proceeds via a convergent route, utilizing the

Vilsmeier-Haack formylation as the key step to functionalize the pyrazole C4 position, followed

by chain extension.

Protocol A: Synthesis of the Core Intermediate
(Aldehyde)
Objective: Preparation of 1-phenyl-1H-pyrazole-4-carbaldehyde.

Reagents: Acetophenone phenylhydrazone (1.0 eq), POCl3 (3.0 eq), DMF (5.0 eq).

Procedure:

Step 1: Prepare the Vilsmeier reagent by adding POCl3 dropwise to DMF at 0°C under N2

atmosphere. Stir for 30 mins.

Step 2: Dissolve acetophenone phenylhydrazone in DMF and add slowly to the Vilsmeier

reagent.

Step 3: Heat the mixture to 60–70°C for 4–6 hours. Monitor by TLC (Hexane:EtOAc 7:3).
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Step 4: Cool to RT and pour onto crushed ice. Neutralize with saturated NaHCO3 to pH 7–

8.

Step 5: Filter the resulting precipitate, wash with water, and recrystallize from ethanol.[1]

Quality Control: 1H NMR should show a distinct singlet aldehyde peak at ~9.8-10.0 ppm.

Protocol B: Chain Extension to Butylamine (Convergent
Route)
Objective: Conversion of the aldehyde to the final 4-butylamine derivative via reductive

amination or Wittig extension.

Note: Direct reductive amination yields a methyl-amine. To get a butyl chain, a C3-

homologation is required first, or the use of a pre-functionalized hydrazine.

Preferred Route (Wittig Homologation):

Wittig Reaction: React 1-phenylpyrazole-4-carbaldehyde with (3-

cyanopropyl)triphenylphosphonium bromide and NaH in THF to yield the unsaturated nitrile.

Reduction: Hydrogenation (H2, Pd/C) of the alkene and the nitrile simultaneously, or

stepwise reduction using LiAlH4 to yield the primary amine 4-(4-aminobutyl)-1-

phenylpyrazole.

Derivatization: The primary amine is then reacted with various alkyl halides or aldehydes

(reductive alkylation) to generate the final tertiary amine library.

Visualization: Synthetic Workflow
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Caption: Step-wise synthetic pathway from phenylhydrazone precursors to the final butylamine

ligand library.

Pharmacology & Mechanism of Action[3][5]
Dopamine D4 Receptor Antagonism
The D4 receptor is a target for antipsychotics (schizophrenia) and cognitive enhancers.

Mechanism: 1-phenylpyrazole-4-butylamine derivatives act as antagonists or partial

agonists.

Binding Mode: The butylamine chain allows the terminal nitrogen to penetrate deep into the

TM bundle, interacting with Asp115 (TM3). The N1-phenyl ring interacts with aromatic

clusters in TM6/TM7 (e.g., Phe411).

Selectivity: This scaffold often achieves >100-fold selectivity over D2 receptors due to the

specific geometry of the pyrazole ring compared to the flatter benzene ring of standard

phenylbutylamines.

Sigma-1 Receptor Modulation
Sigma-1 receptors (Sig-1R) are chaperone proteins at the mitochondria-associated ER

membrane (MAM).

Therapeutic Relevance: Neuroprotection, addiction, and neuropathic pain.

Mechanism: These ligands likely act as antagonists, preventing the dissociation of Sig-1R

from BiP (Binding immunoglobulin protein), thereby stabilizing calcium signaling and

reducing ER stress.

Quantitative Data Summary
Table 1: Representative SAR Data for D4 Receptor Affinity (Hypothetical data based on

scaffold trends for comparative illustration)
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Compoun
d ID

R1
(Phenyl
Subst.)

Linker
Length

Terminal
Amine
(R2)

D4 Ki
(nM)

D2 Ki
(nM)

Selectivit
y (D2/D4)

PPB-01 H 4 (Butyl)

4-

Phenylpipe

razine

12.5 450 36x

PPB-02 4-Cl 4 (Butyl)

4-

Phenylpipe

razine

2.1 380 180x

PPB-03 4-F 3 (Propyl)

4-

Phenylpipe

razine

45.0 120 2.6x

PPB-04 2-OMe 4 (Butyl) Morpholine 8.4 >1000 >119x

Note: The butyl linker (n=4) consistently provides superior selectivity profiles compared to

propyl (n=3) or ethyl (n=2) analogs for this specific pyrazole core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. yadda.icm.edu.pl [yadda.icm.edu.pl]

2. a2bchem.com [a2bchem.com]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [1-Phenylpyrazole-4-Butylamine Derivatives: Technical
Guide to Scaffold Design & Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2533830/docs#1-phenylpyrazole-4-butylamine-
derivatives-technical-guide-to-scaffold-design-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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